Cas no 138302-49-5 (methyl 2-(oxan-4-ylidene)acetate)

Methyl 2-(oxan-4-ylidene)acetate is a versatile intermediate in organic synthesis, characterized by its reactive α,β-unsaturated ester functionality conjugated with a cyclic enol ether moiety. This compound is particularly valuable for [3+2] cycloadditions, Michael additions, and other conjugate addition reactions due to its electron-deficient double bond. The oxan-4-ylidene group enhances stability while maintaining reactivity, making it useful in the construction of heterocyclic frameworks. Its ester group allows for further derivatization, including hydrolysis or reduction. The compound is typically employed in pharmaceutical and fine chemical synthesis, offering a balance of reactivity and selectivity for complex molecule assembly. Storage under inert conditions is recommended to preserve integrity.
methyl 2-(oxan-4-ylidene)acetate structure
138302-49-5 structure
Product Name:methyl 2-(oxan-4-ylidene)acetate
CAS No:138302-49-5
MF:C8H12O3
MW:156.179082870483
MDL:MFCD20441532
CID:1252732
PubChem ID:54595149
Update Time:2025-10-15

methyl 2-(oxan-4-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (tetrahydro-4H-pyran-4-ylidene)-, methyl ester
    • Methyl 2-(dihydro-2H-pyran-4(3H)-ylidene)acetate
    • methyl 2-(oxan-4-ylidene)acetate
    • methyl 2-(tetrahydropyran-4-ylidene)acetate
    • MDL： MFCD20441532
    • Inchi： 1S/C8H12O3/c1-10-8(9)6-7-2-4-11-5-3-7/h6H,2-5H2,1H3
    • InChI Key： HSLUJWIFSPCQBB-UHFFFAOYSA-N
    • SMILES： O1CC/C(=C/C(=O)OC)/CC1

Computed Properties

  • Exact Mass: 156.07866
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 35.53

methyl 2-(oxan-4-ylidene)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449040299-5g
Methyl 2-(oxan-4-ylidene)acetate
 138302-49-5 97%
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 240.45 USD 2021-06-15
Alichem
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abcr
AB459865-1 g
Methyl 2-(2H-pyran-4(3H,5H,6H)-ylidene)acetate
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Apollo Scientific
OR913773-1g
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Apollo Scientific
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Apollo Scientific
OR913773-10g
Methyl 2-(oxan-4-ylidene)acetate
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TRC
B496070-10mg
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 $ 50.00 2022-06-07
TRC
B496070-50mg
Methyl 2-(Oxan-4-ylidene)acetate
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50mg
 $ 65.00 2022-06-07
TRC
B496070-100mg
Methyl 2-(Oxan-4-ylidene)acetate
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 $ 80.00 2022-06-07
Chemenu
CM319738-10g
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